Cas no 958876-86-3 ((1S)-1-(2-CHLOROPHENYL)ETHANE-1,2-DIAMINE)

• Product Name: (1S)-1-(2-CHLOROPHENYL)ETHANE-1,2-DIAMINE
• CAS No: 958876-86-3
• MF: C₈H₁₁ClN₂
• MW: 170.639340639114
• CID: 5580588
• PubChem ID: 55278803
• Update Time: 2023-08-10

(1S)-1-(2-CHLOROPHENYL)ETHANE-1,2-DIAMINE Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(2-CHLOROPHENYL)ETHANE-1,2-DIAMINE
• 958876-86-3
• AKOS006332130
• AKOS015930833
• N13410

• Inchi： 1S/C8H11ClN2/c9-7-4-2-1-3-6(7)8(11)5-10/h1-4,8H,5,10-11H2/t8-/m1/s1
• InChI Key： BRKMFMWSBIXVBA-MRVPVSSYSA-N
• SMILES： ClC1C=CC=CC=1[C@@H](CN)N

Computed Properties

• Exact Mass: 170.0610761g/mol
• Monoisotopic Mass: 170.0610761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 52Ų